Cas no 486422-42-8 (1-{4-Bromo-3-(trifluoromethyl)phenyl-sulfonyl}-4-methylpiperazine)

• Product Name: 1-{4-Bromo-3-(trifluoromethyl)phenyl-sulfonyl}-4-methylpiperazine
• CAS No: 486422-42-8
• MF: C₁₂H₁₄BrF₃N₂O₂S
• MW: 387.215971469879
• MDL: MFCD19442764
• CID: 2139005
• PubChem ID: 58127043
• Update Time: 2025-05-20

1-{4-Bromo-3-(trifluoromethyl)phenyl-sulfonyl}-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[4-bromo-3-(trifluoromethyl)phenyl]sulfonyl}-4-methylpiperazine
• 1-{[4-Bromo-3-(trifluoromethyl)phenyl]-sulfonyl}-4-methylpiperazine
• AKOS027384595
• 1-[4-bromo-3-(trifluoromethyl)benzenesulfonyl]-4-methylpiperazine
• 1-((4-bromo-3-(trifluoromethyl)phenyl)sulfonyl)-4-methylpiperazine
• 486422-42-8
• DB-311678
• CS-0323073
• SCHEMBL1155886
• AS-8905
• 1-[4-bromo-3-(trifluoromethyl)phenyl]sulfonyl-4-methylpiperazine
• 1-{4-Bromo-3-(trifluoromethyl)phenyl-sulfonyl}-4-methylpiperazine

• MDL： MFCD19442764
• Inchi： 1S/C12H14BrF3N2O2S/c1-17-4-6-18(7-5-17)21(19,20)9-2-3-11(13)10(8-9)12(14,15)16/h2-3,8H,4-7H2,1H3
• InChI Key： BFJVZPRNTMMUFX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)S(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 385.99115Da
• Monoisotopic Mass: 385.99115Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-{4-Bromo-3-(trifluoromethyl)phenyl-sulfonyl}-4-methylpiperazine

Comprehensive Overview of 1-{4-Bromo-3-(trifluoromethyl)phenyl-sulfonyl}-4-methylpiperazine (CAS No. 486422-42-8)

1-{4-Bromo-3-(trifluoromethyl)phenyl-sulfonyl}-4-methylpiperazine (CAS No. 486422-42-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their biological activities and industrial uses. The presence of both bromine and trifluoromethyl groups in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular formula of 1-{4-Bromo-3-(trifluoromethyl)phenyl-sulfonyl}-4-methylpiperazine is C₁₂H₁₄BrF₃N₂O₂S, with a molecular weight of approximately 369.22 g/mol. Its structure consists of a piperazine ring substituted with a methyl group and a sulfonyl moiety attached to a brominated and trifluoromethylated benzene ring. This combination of functional groups contributes to its distinct chemical properties, such as moderate solubility in organic solvents and stability under standard laboratory conditions.

One of the key applications of 1-{4-Bromo-3-(trifluoromethyl)phenyl-sulfonyl}-4-methylpiperazine is in the field of drug discovery. Researchers have explored its potential as a building block for the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The compound's ability to interact with biological targets makes it a promising candidate for further pharmacological studies.

In addition to its pharmaceutical applications, 1-{4-Bromo-3-(trifluoromethyl)phenyl-sulfonyl}-4-methylpiperazine is also utilized in material science. Its unique electronic properties, attributed to the presence of electron-withdrawing groups like the trifluoromethyl and bromine substituents, make it suitable for designing advanced materials with specific optical or electronic characteristics. This has led to its use in the development of organic semiconductors and photoactive compounds.

The synthesis of 1-{4-Bromo-3-(trifluoromethyl)phenyl-sulfonyl}-4-methylpiperazine typically involves multi-step organic reactions, including sulfonylation and N-alkylation processes. High-purity grades of this compound are often required for research purposes, and stringent quality control measures are implemented to ensure its consistency and reliability in experimental settings. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize and verify its purity.

From a market perspective, the demand for 1-{4-Bromo-3-(trifluoromethyl)phenyl-sulfonyl}-4-methylpiperazine has been steadily increasing, driven by its expanding applications in pharmaceutical research and specialty chemicals. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to the needs of academic institutions, contract research organizations (CROs), and pharmaceutical companies. Its commercial availability in various quantities makes it accessible for both small-scale laboratory use and larger industrial applications.

Safety and handling of 1-{4-Bromo-3-(trifluoromethyl)phenyl-sulfonyl}-4-methylpiperazine require adherence to standard laboratory protocols. While it is not classified as a hazardous material under most regulatory frameworks, proper personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling the compound. Storage recommendations typically include keeping it in a cool, dry place, away from direct sunlight and incompatible substances.

In summary, 1-{4-Bromo-3-(trifluoromethyl)phenyl-sulfonyl}-4-methylpiperazine (CAS No. 486422-42-8) is a versatile and valuable compound with broad applications in pharmaceutical research, material science, and chemical synthesis. Its unique structural features and reactivity profile make it a subject of ongoing scientific interest, and its commercial availability ensures its continued use in innovative research and development projects.